
"2-(2-Furylmethyl)cyclohexanamine" as a
Building Block in Organic Synthesis[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(2-Furylmethyl)cyclohexanamine

CAS No.: 67823-66-9

Cat. No.: B1335612

Get Quote

Executive Summary
2-(2-Furylmethyl)cyclohexanamine (CAS: 67823-66-9) is a bifunctional alicyclic building

block that bridges the gap between simple cycloalkanes and complex alkaloid scaffolds.[1]

Characterized by a 1,2-disubstituted cyclohexane core featuring a basic primary amine and an

electron-rich furan ring, this molecule serves as a critical intermediate in the synthesis of

octahydroindoles, morphinans, and peptidomimetics.

Its strategic value lies in the "masked" reactivity of the furan ring. While stable under basic

alkylation conditions, the furan moiety can be activated to undergo oxidative rearrangement

(Achmatowicz reaction), intramolecular Diels-Alder cycloaddition (IMDAF), or acid-catalyzed

hydrolysis to 1,4-dicarbonyls. This guide details the synthesis, physicochemical profile, and

divergent applications of this scaffold in high-value medicinal chemistry campaigns.

Structural & Physicochemical Profile
The molecule exists as a mixture of cis- and trans- diastereomers, with the trans- isomer

typically being thermodynamically favored. The spatial arrangement of the amine and

furylmethyl group allows for distinct intramolecular cyclization modes.
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Property Data Notes

IUPAC Name
2-(Furan-2-

ylmethyl)cyclohexan-1-amine

CAS Number 67823-66-9 Validated Registry Number

Molecular Formula C₁₁H₁₇NO

Molecular Weight 179.26 g/mol

LogP (Predicted) ~2.3 Lipophilic, CNS penetrant

pKa (Conj. Acid) ~10.5
Typical for primary

cyclohexylamines

H-Bond Donors/Acceptors 2 / 2
Amine (Donor/Acceptor),

Furan O (Acceptor)

Stereochemistry 2 Stereocenters
(1R,2R), (1S,2S) [trans] /

(1R,2S), (1S,2R) [cis]

Synthetic Routes to the Building Block[2]
The most robust synthesis utilizes readily available biomass-derived precursors:

cyclohexanone and furfural. This route is scalable and avoids expensive transition metal

catalysts in the early steps.

Protocol A: The Aldol-Reduction-Amination Sequence
Step 1: Aldol Condensation

Reagents: Cyclohexanone, Furfural, NaOH (aq).

Mechanism: Cross-aldol condensation followed by dehydration.

Product: 2-Furfurylidenecyclohexanone (Exocyclic enone).

Note: The reaction is driven to completion by the conjugation of the product.

Step 2: Hydrogenation (Olefin Reduction)
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Reagents: H₂, Pd/C (5%), Ethanol.

Conditions: 1 atm H₂, RT.

Selectivity: Careful monitoring is required to reduce the exocyclic C=C double bond without

hydrogenating the furan ring (which requires higher pressure/activity).

Product: 2-(2-Furylmethyl)cyclohexanone.

Step 3: Reductive Amination

Reagents: NH₄OAc, NaBH₃CN (or NaBH(OAc)₃), Methanol.

Procedure:

Dissolve 2-(2-furylmethyl)cyclohexanone (1.0 eq) in MeOH.

Add NH₄OAc (10.0 eq) and stir for 30 min to form the imine in situ.

Add NaBH₃CN (1.5 eq) portion-wise.

Adjust pH to ~6 with AcOH if necessary.

Stir at RT for 12–24 h.

Workup: Basify with NaOH, extract with DCM, dry over Na₂SO₄.

Product: 2-(2-Furylmethyl)cyclohexanamine (Mixture of diastereomers).

Synthetic Utility & Reactivity[3]
The power of this building block is its ability to diverge into three distinct chemical spaces:

Linear Derivatization, Octahydroindole Synthesis, and Tricyclic Fused Systems.

Pathway A: The "Masked" Pyrrole (Octahydroindole
Synthesis)
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The furan ring is a latent 1,4-dicarbonyl equivalent. Upon acid hydrolysis, it opens to form a

1,4-diketone (or 4-oxoaldehyde) species. Because the amine is tethered at the C1 position, it is

perfectly positioned to condense with this opened chain, forming a pyrrole ring fused to the

cyclohexane.

Reaction: Intramolecular Paal-Knorr type condensation.

Reagents: Glacial Acetic Acid / H₂SO₄ (cat) or aqueous HCl, reflux.

Outcome: Formation of 4,5,6,7-tetrahydroindole or octahydroindole derivatives.

Significance: This provides rapid access to the core skeleton of Mesembrine and Erythrina

alkaloids.

Pathway B: Diels-Alder Cycloaddition (IMDAF)
If the amine is acylated with a dienophile-containing chain (e.g., acryloyl chloride), the molecule

can undergo an Intramolecular Diels-Alder Reaction of Furan (IMDAF).

Precursor:N-Acryloyl-2-(2-furylmethyl)cyclohexanamine.

Conditions: Thermal (Toluene, reflux) or Lewis Acid catalyzed (Et₂AlCl).

Product: Tricyclic epoxy-isoindolone (Oxabridged system).

Utility: These oxabridged systems are intermediates for morphinan analogs after opening the

oxygen bridge.

Pathway C: Oxidative Rearrangement (Achmatowicz)
Treatment with oxidants converts the furan into a dihydropyranone, expanding the 5-membered

ring to a 6-membered functionalized ring.

Reagents: NBS, NaHCO₃, H₂O/THF or mCPBA.

Product: 6-Hydroxy-2H-pyran-3(6H)-one derivative.

Application: Synthesis of complex sugars or C-glycosides tethered to cyclohexane.
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Visualization of Chemical Space
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Figure 1: Synthesis and divergent reactivity of 2-(2-Furylmethyl)cyclohexanamine.

Medicinal Chemistry Applications
Opioid Receptor Ligands
The 1,2-diamine cyclohexane scaffold is famous in the kappa-opioid agonist U-50,488. While 2-
(2-furylmethyl)cyclohexanamine is a monoamine, it serves as a simplified pharmacophore

where the furan ring mimics the aromatic moiety (e.g., the dichlorophenyl group) typically

required for the hydrophobic pocket of the receptor.

Strategy: Acylation of the amine with arylacetamides creates "Lefetamine-like" structures

with altered metabolic profiles due to the furan ring.

Sigma Receptor Antagonists
N-substituted derivatives of this building block have shown affinity for Sigma-1 receptors, which

are targets for neuropathic pain and neurodegenerative diseases. The lipophilic cyclohexyl-

furan combination provides excellent membrane permeability.

Detailed Experimental Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1335612/docs?utm_src=pdf-body-img#2-2-furylmethyl-cyclohexanamine-as-a-building-block-in-organic-synthesis-1
https://www.benchchem.com/product/b1335612/docs?utm_src=pdf-body#2-2-furylmethyl-cyclohexanamine-as-a-building-block-in-organic-synthesis-1
https://www.benchchem.com/product/b1335612/docs?utm_src=pdf-body#2-2-furylmethyl-cyclohexanamine-as-a-building-block-in-organic-synthesis-1
https://www.benchchem.com/product/b1335612/docs?utm_src=pdf-body#2-2-furylmethyl-cyclohexanamine-as-a-building-block-in-organic-synthesis-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Octahydro-1H-indole from 2-(2-Furylmethyl)cyclohexanamine

This protocol demonstrates the "Masked Reactivity" of the scaffold.

Preparation: In a 100 mL round-bottom flask, dissolve 2-(2-furylmethyl)cyclohexanamine
(1.0 g, 5.58 mmol) in Ethanol (20 mL) and Water (10 mL).

Acidolysis: Add concentrated HCl (2 mL) dropwise.

Reaction: Heat the mixture to reflux (approx. 85°C) for 4 hours. The furan ring opens to a

1,4-dicarbonyl, which immediately condenses with the amine.

Reduction (Optional but recommended for stability): Cool to RT. Add NaBH₃CN (1.5 eq) to

reduce the intermediate iminium/enamine species if a fully saturated octahydroindole is

desired. For the unsaturated tetrahydroindole, skip this step.

Workup: Neutralize with saturated NaHCO₃. Extract with Ethyl Acetate (3 x 20 mL). Wash

organics with brine, dry over MgSO₄, and concentrate.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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